Cas no 946726-00-7 (3-(4-phenylphenoxy)piperidine)

• Product Name: 3-(4-phenylphenoxy)piperidine
• CAS No: 946726-00-7
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 1987294
• PubChem ID: 45075414
• Update Time: 2025-06-13

3-(4-phenylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-BIPHENYL]-4-YLOXY)PIPERIDINE
• 3-(4-phenylphenoxy)piperidine
• AKOS005263981
• EN300-1862846
• 946726-00-7

• Inchi： 1S/C17H19NO/c1-2-5-14(6-3-1)15-8-10-16(11-9-15)19-17-7-4-12-18-13-17/h1-3,5-6,8-11,17-18H,4,7,12-13H2
• InChI Key： YKKKYLQESSTGSD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC=CC=2)=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 253.146664230Da
• Monoisotopic Mass: 253.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

3-(4-phenylphenoxy)piperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-phenylphenoxy)piperidine

Professional Introduction to Compound with CAS No. 946726-00-7 and Product Name: 3-(4-phenylphenoxy)piperidine

3-(4-phenylphenoxy)piperidine, identified by the chemical abstracts service number CAS No. 946726-00-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine ring linked to a phenylphenoxy group, has garnered attention due to its structural complexity and potential biological activities. The piperidine moiety is a common pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways, while the phenylphenoxy group introduces additional functional diversity, making this compound a promising candidate for further investigation.

The structural framework of 3-(4-phenylphenoxy)piperidine combines elements that are frequently explored in the development of novel therapeutic agents. The piperidine ring, characterized by its six-membered saturated nitrogen-containing heterocycle, is widely recognized for its ability to enhance drug-like properties such as solubility, metabolic stability, and binding affinity. In contrast, the phenylphenoxy group, with its aromatic and polar characteristics, can contribute to favorable pharmacokinetic profiles and target interactions. This combination suggests that 3-(4-phenylphenoxy)piperidine may exhibit unique interactions with biological targets, making it an intriguing subject for pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 3-(4-phenylphenoxy)piperidine with greater accuracy. These tools have been instrumental in identifying possible binding modes and interactions with target proteins, providing insights into the compound's mechanism of action. For instance, studies using virtual screening techniques have suggested that this molecule may interact with enzymes and receptors involved in neurological and inflammatory pathways. Such findings align with the growing interest in developing small-molecule modulators for these conditions.

The synthesis of 3-(4-phenylphenoxy)piperidine represents a significant achievement in organic chemistry, requiring precise control over reaction conditions and purification techniques. The introduction of the phenylphenoxy group onto the piperidine core necessitates careful selection of synthetic routes to ensure high yield and purity. Researchers have employed various strategies, including nucleophilic substitution reactions and transition metal-catalyzed cross-coupling reactions, to construct this complex structure efficiently. These synthetic methodologies not only highlight the ingenuity of modern chemical synthesis but also open avenues for further derivatization and optimization.

In the realm of drug discovery, 3-(4-phenylphenoxy)piperidine has been investigated for its potential therapeutic applications. Preliminary pharmacological studies have demonstrated promising activities in models of pain modulation and neuroprotection. The piperidine ring's ability to interact with neurotransmitter systems suggests that this compound could influence synaptic transmission and receptor function. Additionally, the phenylphenoxy group may contribute to anti-inflammatory effects by modulating cytokine production and immune cell signaling. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

The development of novel pharmaceuticals often involves rigorous testing to assess safety and efficacy before human clinical trials can commence. In vitro assays have been conducted to evaluate the cytotoxicity and pharmacological potency of 3-(4-phenylphenoxy)piperidine, providing preliminary data on its biological profile. These assays have revealed favorable results, indicating that the compound exhibits low toxicity at relevant concentrations while maintaining strong activity against target pathways. Such findings are crucial for advancing towards preclinical studies and eventual clinical development.

Advances in analytical chemistry have also played a pivotal role in characterizing 3-(4-phenylphenoxy)piperidine at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These analytical methods provide high-resolution data that are essential for understanding the compound's behavior in different environments, including biological systems. Furthermore, these techniques enable researchers to monitor reaction progress during synthesis and assess purity post-synthesis.

The interdisciplinary nature of pharmaceutical research highlights the importance of collaboration between chemists, biologists, and clinicians in developing effective treatments. 3-(4-phenylphenoxy)piperidine exemplifies this synergy, as its discovery stems from a combination of synthetic chemistry expertise and pharmacological insight. By leveraging cutting-edge technologies and innovative approaches, researchers can accelerate the discovery process and bring new therapeutic options to patients more rapidly than ever before.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that precisely target specific pathological processes. 3-(4-phenylphenoxy)piperidine represents a testament to this progress, embodying the principles of rational drug design and structural optimization. Its unique combination of structural features positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. Continued investigation into this compound promises to yield further insights into its potential applications and mechanisms of action.